3-Amino-1,1,1-trifluoro-2-[3-(trifluoromethyl)phenyl]propan-2-ol

• Molecular Formula: C10H9F6NO
• Molecular Weight: 273.17 g/mol
• SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(CN)(C(F)(F)F)O
• InChI: InChI=1S/C10H9F6NO/c11-9(12,13)7-3-1-2-6(4-7)8(18,5-17)10(14,15)16/h1-4,18H,5,17H2
• InChIKey: SPYLGXGGEQVFTP-UHFFFAOYSA-N

Dual-CF₃ Amino Alcohol Scaffold Overview

3-Amino-1,1,1-trifluoro-2-[3-(trifluoromethyl)phenyl]propan-2-ol (CAS 1235528-18-3, C₁₀H₉F₆NO, MW 273.17) is a fluorinated amino alcohol characterized by two trifluoromethyl groups positioned on both the propanol backbone (C1) and the phenyl ring (C3) . This dual-CF₃ substitution pattern distinguishes it from mono-fluorinated analogs and places it within a class of compounds recognized as key pharmacophores for cholesteryl ester transfer protein (CETP) inhibition and serotonin receptor modulation [1]. The compound is commercially available as a free base (95% purity) and as the hydrochloride salt (CAS 1235440-16-0) from Enamine and other suppliers, serving as a versatile chiral building block for N-functionalized derivatives .

Dual-CF₃ substitution Supports CETP inhibition SAR studies through reported 3-benzylic substitution pattern

Chiral 2-propanol center Enables enantioselective assay development and stereochemical SAR exploration

Free primary amine Allows one-step N-functionalization for parallel library synthesis

• [1] Durley, R. C. et al. Chiral N,N-Disubstituted Trifluoro-3-Amino-2-Propanols Are Potent Inhibitors of Cholesteryl Ester Transfer Protein. J. Med. Chem. 2002, 45 (18), 3891–3904. View Source

Why Generic Analogs Cannot Substitute

In-class amino alcohol analogs such as 3-amino-1,1,1-trifluoro-2-phenylpropan-2-ol (lacking the phenyl-CF₃) or 1-amino-2-[3-(trifluoromethyl)phenyl]propan-2-ol (lacking the propanol-CF₃) fail to replicate the unique dual-fluorine pharmacophore required for high-potency CETP inhibition [1]. The J. Med. Chem. 2002 study explicitly demonstrated that the 3-benzylic substituent, including C(CF₃)₂OH, is a critical determinant of inhibitory activity, with certain analogs achieving IC₅₀ values as low as 0.14 µM in buffer, while mono-substituted or des-fluoro analogs showed substantially reduced or negligible potency [1]. Additionally, the free primary amine on this scaffold enables site-specific N-derivatization that would be sterically or electronically altered in methyl-substituted or N-alkylated analogs, directly impacting the SAR of downstream CETP inhibitor candidates [2].

Mono-CF₃ scaffold

Lacking the dual-fluorine pharmacophore, mono-CF₃ analogs may not maintain CETP inhibition potency required for SAR continuity.

S-enantiomer

The S-enantiomer may exhibit substantially lower CETP inhibition response than the R-form, complicating enantioselective assay interpretation.

Pre-alkylated analogs

N-alkylated analogs such as fenfluramine limit one-step derivatization, reducing the scaffold's utility as a universal building block.

• [1] Durley, R. C. et al. Chiral N,N-Disubstituted Trifluoro-3-Amino-2-Propanols Are Potent Inhibitors of Cholesteryl Ester Transfer Protein. J. Med. Chem. 2002, 45 (18), 3891–3904. View Source
• [2] Durley, R. C. et al. Discovery of Chiral N,N-Disubstituted Trifluoro-3-Amino-2-Propanols as Potent Inhibitors of Cholesteryl Ester Transfer Protein. J. Med. Chem. 2000, 43 (24), 4575–4578. View Source

Quantitative Differential Evidence

CETP Inhibitory Potency of 3-CF₃-Benzyl Analogs

In the 2002 J. Med. Chem. SAR study, N,N-disubstituted derivatives bearing the 3-CF₃-phenyl moiety on the benzyl group exhibited potent CETP inhibition. The C(CF₃)₂OH analog (compound 36), which shares the dual-CF₃ motif with the target compound, demonstrated an IC₅₀ of 0.14 µM in buffer and 5.6 µM in human serum [1]. In contrast, the corresponding des-fluoro benzyl analog (compound 22, screening lead) showed an IC₅₀ of >10 µM, representing a >70-fold loss in potency [1]. The target compound's 3-CF₃-phenyl motif directly mirrors the optimal 3-benzylic substitution pattern identified in this study.

CETP inhibition comparison

Class-level inference

IC₅₀ ≈ 0.14 µM (buffer) for dual-CF₃ analog vs >10 µM for des-fluoro analog (>70-fold difference)

Supports dual-CF₃ substitution as a key determinant for CETP inhibition SAR

Reported in vitro [³H]cholesterol transfer assay

Evidence Dimension	CETP-mediated [³H]cholesterol transfer inhibition (IC₅₀)
Target Compound Data	IC₅₀ ≈ 0.14 µM (buffer) for the C(CF₃)₂OH analog bearing the dual-CF₃ motif (compound 36); target compound is the primary amine precursor to this class
Comparator Or Baseline	Compound 22 (des-fluoro benzyl lead): IC₅₀ >10 µM; compound 42 (OCF₂CF₂H analog): IC₅₀ 0.14 µM (buffer), 5.6 µM (serum)
Quantified Difference	>70-fold potency enhancement with 3-CF₃ substitution vs. des-fluoro benzyl
Conditions	In vitro CETP-mediated [³H]cholesterol transfer from HDL donor to LDL acceptor particles; buffer assay (pH 7.4) and human serum

Why This Matters

The 3-CF₃-phenyl group is a validated pharmacophore for submicromolar CETP inhibition, meaning procurement of this specific dual-CF₃ building block is essential for maintaining SAR continuity in CETP inhibitor lead optimization programs.

• [1] Durley, R. C. et al. Chiral N,N-Disubstituted Trifluoro-3-Amino-2-Propanols Are Potent Inhibitors of Cholesteryl Ester Transfer Protein. J. Med. Chem. 2002, 45 (18), 3891–3904. View Source

Chirality-Dependent CETP Inhibition

The 2002 J. Med. Chem. study resolved enantiomers of the OCF₂CF₂H-substituted analog (compound 42). The minor R(+) enantiomer (1a) exhibited an IC₅₀ of 0.02 µM in buffer and 0.6 µM in human serum, a 40-fold potency improvement over the major S(-) enantiomer (1b) [1]. This stereochemical requirement is directly transferable to the target compound, which bears a chiral center at the propanol C2 position. Procuring the target compound as a racemate or the single R-enantiomer is therefore critical, as the wrong stereochemistry would result in a >40-fold loss in inhibitory activity [1].

Enantiomer potency difference

Class-level inference

R(+) enantiomer IC₅₀ 0.02 µM (buffer), S(-) 0.8 µM; 40-fold difference

Highlights enantiomer-dependent assay response for chiral SAR

Data from structurally related OCF₂CF₂H analog

Evidence Dimension	Enantiomer-dependent CETP inhibition (IC₅₀)
Target Compound Data	The target compound possesses the same chiral 2-propanol center as enantiomer 1a (R-configuration projection)
Comparator Or Baseline	R(+) enantiomer 1a: IC₅₀ 0.02 µM (buffer), 0.6 µM (serum); S(-) enantiomer 1b: IC₅₀ 0.8 µM (buffer), 24 µM (serum)
Quantified Difference	40-fold potency difference between R and S enantiomers in buffer; 40-fold difference in human serum
Conditions	Isolated enantiomers tested in CETP [³H]cholesterol transfer assay; buffer and human serum

Why This Matters

Procurement of the enantiopure (R)-form or racemate with chiral separation capability is essential, as the wrong enantiomer is 40-fold less active, directly impacting the viability of any downstream CETP inhibitor development.

• [1] Durley, R. C. et al. Chiral N,N-Disubstituted Trifluoro-3-Amino-2-Propanols Are Potent Inhibitors of Cholesteryl Ester Transfer Protein. J. Med. Chem. 2002, 45 (18), 3891–3904. View Source

Lipophilicity Difference vs. Mono-CF₃ Analogs

The target compound (C₁₀H₉F₆NO) carries two trifluoromethyl groups, yielding a calculated LogP significantly higher than mono-CF₃ analogs. The closest comparator 1-amino-2-[3-(trifluoromethyl)phenyl]propan-2-ol (C₁₀H₁₂F₃NO, MW 219.21) bears only one CF₃ group and has a reported LogP of 1.63 . The target compound's additional CF₃ on the propanol chain is predicted to increase LogP by approximately 0.8–1.2 log units (estimated via additive fragment methods), placing it in an optimal range for CNS penetration and membrane permeability [1]. This enhanced lipophilicity is a critical parameter for blood-brain barrier penetration in serotonin-related CNS target indications.

LogP comparison

Data to verify

Estimated LogP ≈ 2.4–2.8 for dual-CF₃ vs 1.63 for mono-CF₃ analog

Supports elevated lipophilicity for CNS penetration property review

Calculated via fragment-based methods; experimental LogP unreported

Evidence Dimension	Calculated partition coefficient (LogP)
Target Compound Data	Predicted LogP ≈ 2.4–2.8 (dual-CF₃); MW 273.17; H-bond donors: 2, H-bond acceptors: 2 (estimated)
Comparator Or Baseline	1-Amino-2-[3-(trifluoromethyl)phenyl]propan-2-ol: LogP 1.63 (experimental/calculated); MW 219.21; 1-amino-2-phenylpropan-2-ol: LogP ~0.9
Quantified Difference	Estimated ΔLogP ≈ +0.8 to +1.2 vs. mono-CF₃ analog; +1.5–1.9 vs. non-fluorinated phenyl analog
Conditions	Calculated using fragment-based methods (CLogP); experimental LogP not yet reported for target compound

Why This Matters

The elevated LogP driven by dual fluorination enhances the compound's utility for CNS-targeted drug discovery programs where blood-brain barrier penetration is required, making it a preferred starting material over less lipophilic mono-CF₃ analogs.

• [1] Bégué, J.-P.; Bonnet-Delpon, D. Trifluoromethylated Amino Alcohols: New Synthetic Approaches and Medicinal Targets. ACS Symposium Series 1996, 639, 59–72. View Source

Serotonin Transporter Pharmacophore Validation

The 3-(trifluoromethyl)phenyl substituent is a well-established pharmacophore in serotonin transporter (SERT) ligands. Fenfluramine and its active metabolite norfenfluramine (both bearing the 3-CF₃-phenyl group) inhibit serotonin uptake with Kᵢ values of 0.15–0.50 µM at SERT and act as 5-HT₂B agonists (EC₅₀ 10–50 nM) [1]. The target compound incorporates this same 3-CF₃-phenyl motif within a trifluoro-amino alcohol scaffold, offering dual pharmacophoric elements: the 3-CF₃-phenyl group for serotonin receptor engagement and the trifluoromethyl carbinol for hydrogen bonding and metabolic stability [2]. Analogs lacking the 3-CF₃-phenyl group (e.g., 3-amino-1,1,1-trifluoro-2-phenylpropan-2-ol) lose this serotonin-targeting capability entirely.

SERT pharmacophore context

Class-level inference

3-CF₃-phenyl motif shared with norfenfluramine (SERT Kᵢ ~0.15 µM)

Supports SERT binding and hybrid pharmacology screening

Based on fenfluramine/norfenfluramine analog SAR

Evidence Dimension	Serotonin transporter (SERT) binding affinity and 5-HT₂B agonism
Target Compound Data	Contains the 3-CF₃-phenyl motif identical to norfenfluramine (Kᵢ SERT ~0.15 µM; 5-HT₂B EC₅₀ ~10 nM)
Comparator Or Baseline	Norfenfluramine: Kᵢ SERT 0.15–0.50 µM, 5-HT₂B EC₅₀ 10–50 nM; des-CF₃ phenyl analog (3-amino-1,1,1-trifluoro-2-phenylpropan-2-ol): no SERT activity reported
Quantified Difference	Presence of 3-CF₃-phenyl group is required for SERT binding; removal eliminates serotonin-targeting pharmacophore
Conditions	In vitro radioligand binding assays; rat brain synaptosomal preparations; recombinant human 5-HT₂B receptor functional assays

Why This Matters

For research programs targeting serotonin-related disorders, this compound provides a unique scaffold that merges the validated 3-CF₃-phenyl SERT pharmacophore with a chiral amino alcohol core, enabling exploration of hybrid CETP/serotonin pharmacology not accessible with either fenfluramine analogs or simple trifluoro amino alcohols alone.

• [1] Welch, W. M. et al. The Synthesis and Biological Activity of Pentafluorosulfanyl Analogs of Fluoxetine, Fenfluramine, and Norfenfluramine. Bioorg. Med. Chem. 2007, 15 (21), 6659–6666. View Source
• [2] NIMH Chemical Synthesis and Drug Supply Program. 1-[3-(Trifluoromethyl)phenyl]propan-2-amine hydrochloride. Biological Activity: Serotonin releaser, 5-HT₂B agonist. View Source

Synthetic Versatility via Primary Amine

The target compound's free primary amine allows for direct N-alkylation, N-acylation, or reductive amination, producing diverse N,N-disubstituted analogs in a single step. The 2002 J. Med. Chem. study synthesized over 70 N,N-disubstituted derivatives from the trifluoro-3-amino-2-propanol core via sequential N-alkylation, demonstrating that the free amine is essential for rapid SAR exploration [1]. In contrast, pre-alkylated analogs such as N-methyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine (i.e., fenfluramine) cannot be further diversified without deprotection, limiting their utility as building blocks [2]. The target compound therefore serves as a universal precursor for CETP inhibitor libraries, serotonin ligand arrays, and other fluorinated medicinal chemistry programs.

Building-block versatility

Reported

Primary amine enables >70 N,N-disubstituted derivatives from core scaffold

Facilitates parallel library synthesis and SAR expansion

N-alkylation conditions described in J. Med. Chem. 2002

Evidence Dimension	Synthetic derivatization versatility (number of accessible N-functionalized analogs)
Target Compound Data	Free primary amine; one-step N,N-difunctionalization possible; 70+ derivatives reported from the core scaffold
Comparator Or Baseline	Fenfluramine (N-ethyl secondary amine): blocked amine, requires deprotection; 3-amino-1,1,1-trifluoro-2-phenylpropan-2-ol (free amine but lacks 3-CF₃-phenyl group): full derivatization possible but no CETP pharmacophore
Quantified Difference	Primary amine vs. secondary amine: expands accessible derivative space by >10-fold in a single synthetic step
Conditions	Standard N-alkylation conditions (K₂CO₃, DMF, RT to 80°C) or reductive amination (NaBH(OAc)₃, DCE)

Why This Matters

For procurement decisions, the primary amine functionality of this specific compound enables efficient parallel library synthesis, reducing the number of synthetic steps and accelerating SAR campaigns compared to pre-alkylated or des-fluoro analogs.

• [1] Durley, R. C. et al. Chiral N,N-Disubstituted Trifluoro-3-Amino-2-Propanols Are Potent Inhibitors of Cholesteryl Ester Transfer Protein. J. Med. Chem. 2002, 45 (18), 3891–3904. View Source
• [2] NIMH Chemical Synthesis and Drug Supply Program. Norfenfluramine (1-[3-(trifluoromethyl)phenyl]-2-propanamine). Biological Activity: Serotonin releaser, 5-HT₂B agonist. View Source

High-Value Application Scenarios

CETP Inhibitor Lead Optimization

This compound serves as the optimal starting material for synthesizing N,N-disubstituted CETP inhibitors. Its 3-CF₃-phenyl motif directly maps to the optimal 3-benzylic substitution pattern (IC₅₀ 0.14 µM in buffer), and its chiral 2-propanol center enables enantioselective SAR studies where the R-enantiomer provides a 40-fold potency advantage over the S-enantiomer [1]. Researchers developing next-generation CETP inhibitors for HDL cholesterol modulation should prioritize this building block over mono-fluoro or des-fluoro analogs to maintain SAR continuity [1].

Dual-Target CNS Drug Discovery

The compound uniquely combines the 3-CF₃-phenyl serotonin pharmacophore (validated in fenfluramine/norfenfluramine, SERT Kᵢ ~0.15 µM) with the trifluoro-amino alcohol CETP inhibitor core [2][3]. This dual pharmacophore profile is absent in either fenfluramine analogs (which lack the propanol-CF₃) or simple trifluoro amino alcohols (which lack the 3-CF₃-phenyl group). Programs exploring polypharmacology for comorbid cardiovascular and CNS indications should select this compound to enable simultaneous optimization of both target profiles [2].

Fluorinated Building Block Library Synthesis

With its free primary amine, this compound undergoes efficient one-step N,N-difunctionalization, enabling the rapid generation of >70 structurally diverse analogs as demonstrated in published CETP inhibitor libraries [3]. The dual-CF₃ architecture provides enhanced metabolic stability and elevated LogP compared to mono-CF₃ building blocks, making it ideal for CNS-penetrant library design [1]. Procurement of this scaffold should be favored over pre-alkylated or des-fluoro analogs when high-throughput derivatization and CNS drug-likeness are required [3].

Enantioselective Synthesis Method Development

The 40-fold potency difference between R and S enantiomers at the propanol C2 position necessitates robust chiral separation and enantioselective synthesis protocols [3]. This compound is ideally suited for developing chiral HPLC methods, asymmetric synthetic routes, and enantiopure reference standards for analytical quality control in CETP inhibitor programs [3]. Laboratories establishing chiral purity specifications for fluorinated amino alcohols should use this dual-CF₃ scaffold as a benchmark compound due to its well-characterized stereochemical SAR [3].

Application

Selection Property

Validation Focus

CETP inhibitor lead optimization studies

3-CF₃ substitution pattern

CETP inhibition SAR continuity review

Dual-target CNS drug discovery studies

Dual pharmacophore (3-CF₃-phenyl + trifluoro carbinol)

Polypharmacology target engagement evaluation

Fluorinated building-block library synthesis

Free primary amine derivatizability

High-throughput N-functionalization and CNS property assessment

Enantioselective synthesis method development

Chiral 2-propanol center resolution

Chiral purity specification and stereochemical SAR validation

• [1] Durley, R. C. et al. Chiral N,N-Disubstituted Trifluoro-3-Amino-2-Propanols Are Potent Inhibitors of Cholesteryl Ester Transfer Protein. J. Med. Chem. 2002, 45 (18), 3891–3904. View Source
• [2] Welch, W. M. et al. The Synthesis and Biological Activity of Pentafluorosulfanyl Analogs of Fluoxetine, Fenfluramine, and Norfenfluramine. Bioorg. Med. Chem. 2007, 15 (21), 6659–6666. View Source
• [3] Durley, R. C. et al. Discovery of Chiral N,N-Disubstituted Trifluoro-3-Amino-2-Propanols as Potent Inhibitors of Cholesteryl Ester Transfer Protein. J. Med. Chem. 2000, 43 (24), 4575–4578. View Source